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Compound of Interest

Compound Name:
t-Butyl 3-(hydroxypropoxyl)-

propanoate

Cat. No.: B1654089 Get Quote

An In-depth Technical Guide to t-Butyl 3-
(hydroxypropoxy)-propanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of t-Butyl 3-(hydroxypropoxy)-

propanoate, a bifunctional molecule with potential applications in drug delivery and polymer

chemistry. This document details its chemical properties, a plausible experimental protocol for

its synthesis, and its potential role in the development of novel materials.

Core Compound Data
t-Butyl 3-(hydroxypropoxy)-propanoate is an organic compound featuring a tert-butyl ester and

a primary hydroxyl group. These functional groups provide versatile handles for further

chemical modifications, making it a valuable building block in organic synthesis.
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Property Value Source

Molecular Formula C₁₀H₂₀O₄ [1]

Molecular Weight 204.26 g/mol [1]

IUPAC Name
tert-butyl 3-(3-

hydroxypropoxy)propanoate
[1]

CAS Number 2100306-78-1 [1]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for t-Butyl 3-(hydroxypropoxy)-propanoate is

not readily available in the searched literature, a plausible and detailed method can be

constructed based on the well-established Michael addition reaction. This reaction involves the

conjugate addition of an alcohol to an α,β-unsaturated carbonyl compound.

Synthesis of t-Butyl 3-(hydroxypropoxy)-propanoate via
Michael Addition
Objective: To synthesize t-Butyl 3-(hydroxypropoxy)-propanoate by reacting 1,3-propanediol

with tert-butyl acrylate in the presence of a base catalyst.

Materials:

1,3-Propanediol

tert-Butyl acrylate

Sodium methoxide (catalyst)

Methanol (solvent)

Diethyl ether (for extraction)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate (drying agent)

Silica gel (for column chromatography)

Hexane and Ethyl acetate (eluent for chromatography)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1,3-propanediol in methanol.

Catalyst Addition: To this solution, add a catalytic amount of sodium methoxide.

Addition of Reactant: Slowly add tert-butyl acrylate to the stirred solution at room

temperature.

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and neutralize

the catalyst with a dilute acid.

Extraction: Remove the methanol under reduced pressure. Partition the residue between

diethyl ether and water. Separate the organic layer and wash it sequentially with saturated

aqueous sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane-ethyl acetate gradient to yield pure t-Butyl 3-(hydroxypropoxy)-propanoate.

Characterization
The structure and purity of the synthesized compound would be confirmed using standard

analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra to confirm the

chemical structure and connectivity of the molecule.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the

hydroxyl (-OH) and ester carbonyl (C=O) groups.

Potential Applications in Drug Development and
Materials Science
The dual functionality of t-Butyl 3-(hydroxypropoxy)-propanoate makes it an attractive monomer

for the synthesis of biodegradable polyesters. The presence of the hydroxyl group allows for

polymerization, while the tert-butyl ester can be hydrolyzed under acidic conditions, a property

that can be exploited for drug delivery systems.

Polymers derived from this monomer could be designed to be biodegradable, breaking down

into non-toxic components.[2][3] This is a highly desirable characteristic for materials used in

biomedical applications, such as controlled-release drug formulations and temporary medical

implants.

Logical Workflow and Synthesis Visualization
The following diagrams illustrate the logical workflow for the synthesis and characterization of t-

Butyl 3-(hydroxypropoxy)-propanoate and the synthetic pathway itself.
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Caption: Logical workflow for synthesis and analysis.
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Caption: Michael addition synthesis pathway.

Safety and Handling
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling all chemicals.[4][5] The synthesis should be carried out in

a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheets

(SDS) of the individual reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of t-Butyl 3-
(hydroxypropoxyl)-propanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654089#molecular-weight-and-formula-of-t-butyl-3-
hydroxypropoxyl-propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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